Cas no 1428366-62-4 (N-{5-methanesulfonyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-3-(trifluoromethyl)benzamide)

• Product Name: N-{5-methanesulfonyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-3-(trifluoromethyl)benzamide
• CAS No: 1428366-62-4
• MF: C₁₅H₁₄F₃N₃O₃S₂
• MW: 405.415171146393
• CID: 5763348
• PubChem ID: 71788248
• Update Time: 2025-06-07

N-{5-methanesulfonyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• F6195-6365
• VU0535906-1
• N-(5-(methylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-3-(trifluoromethyl)benzamide
• 1428366-62-4
• N-{5-methanesulfonyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-3-(trifluoromethyl)benzamide
• N-(5-methylsulfonyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-3-(trifluoromethyl)benzamide
• AKOS024537354

• Inchi： 1S/C15H14F3N3O3S2/c1-26(23,24)21-6-5-11-12(8-21)25-14(19-11)20-13(22)9-3-2-4-10(7-9)15(16,17)18/h2-4,7H,5-6,8H2,1H3,(H,19,20,22)
• InChI Key： WYUWJEAWSWJHJV-UHFFFAOYSA-N
• SMILES： S(C)(N1CC2=C(CC1)N=C(NC(C1C=CC=C(C(F)(F)F)C=1)=O)S2)(=O)=O

Computed Properties

• Exact Mass: 405.04286815g/mol
• Monoisotopic Mass: 405.04286815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 116Ų

Additional information on N-{5-methanesulfonyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-3-(trifluoromethyl)benzamide

Professional Introduction to N-{5-methanesulfonyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-3-(trifluoromethyl)benzamide (CAS No. 1428366-62-4)

N-{5-methanesulfonyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-3-(trifluoromethyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1428366-62-4, represents a fusion of heterocyclic structures and functional groups designed to exhibit unique biochemical properties. The presence of both the thiazolo[5,4-c]pyridine core and the trifluoromethyl substituent in the benzamide moiety imparts distinct pharmacological characteristics that make it a promising candidate for further research and development.

The thiazolo[5,4-c]pyridine scaffold is a versatile heterocyclic system that has been extensively studied for its potential in drug discovery. This particular structure combines the nitrogen-rich environment of pyridine with the sulfur-containing ring of thiazole, creating a framework that can interact with biological targets in multiple ways. The nitrogen atoms in the ring system can form hydrogen bonds with biological receptors, while the sulfur atom can participate in various coordination interactions. These features make thiazolo[5,4-c]pyridine derivatives valuable in designing molecules with enhanced binding affinity and selectivity.

The introduction of the trifluoromethyl group into the benzamide moiety further enhances the pharmacological profile of N-{5-methanesulfonyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-3-(trifluoromethyl)benzamide. The trifluoromethyl group is a well-documented pharmacophore that can modulate the metabolic stability, lipophilicity, and electronic properties of a molecule. Its presence often leads to increased binding affinity to biological targets and improved pharmacokinetic properties. In this compound, the trifluoromethyl group is strategically positioned on the benzamide ring, which could influence both its solubility and interaction with biological receptors.

The sulfonamide group (<SO₂NH₂>) at the 5-position of the thiazolo[5,4-c]pyridine core is another critical feature that contributes to the compound's potential therapeutic applications. Sulfonamides are known for their broad spectrum of biological activities and have been incorporated into numerous drugs targeting various diseases. The methanesulfonyl group attached to this sulfonamide further enhances its reactivity and binding capabilities. This combination of functional groups makes N-{5-methanesulfonyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-3-(trifluoromethyl)benzamide a multifaceted molecule with potential applications in multiple therapeutic areas.

In recent years, there has been growing interest in developing novel small molecules that can modulate inflammatory pathways and immune responses. The unique structural features of N-{5-methanesulfonyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-3-(trifluoromethyl)benzamide position it as a candidate for investigating its effects on these pathways. Preliminary studies have suggested that compounds with similar scaffolds may interact with enzymes and receptors involved in inflammation regulation. The presence of both the thiazolo[5,4-c]pyridine and trifluoromethyl groups could enhance its ability to modulate key inflammatory mediators such as cytokines and chemokines.

The benzamide moiety in this compound also adds another layer of complexity to its potential biological activity. Benzamides are known for their ability to interact with various biological targets including proteases and receptors involved in pain perception and neurotransmitter release. The combination of this moiety with the sulfonamide group could lead to synergistic effects that enhance therapeutic outcomes. Additionally，the strategic placement of the <SO₂NH₂> group at one end of the molecule while having polar functional groups at others creates an optimal balance for solubility and bioavailability.

The synthesis of N-{^{_{CAS No. 1428366-62-4}}} involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity。 Key synthetic steps include condensation reactions between appropriately substituted thiazole derivatives and pyridine precursors， followed by functionalization at specific positions using sulfonylation reagents。 The introduction of the <SF₃C=O-NR₂> group requires careful handling due to its sensitivity to hydrolysis， necessitating anhydrous conditions throughout the reaction process。 Advanced spectroscopic techniques such as NMR， HPLC， and mass spectrometry are employed for structural elucidation and purity assessment。

The pharmacokinetic profile of this compound is another critical aspect that needs thorough investigation。 Factors such as absorption， distribution， metabolism， excretion (ADME)， solubility， permeability， and bioavailability must be carefully evaluated to determine its suitability for clinical development。 Computational modeling techniques including molecular docking， molecular dynamics simulations， and quantum mechanical calculations can provide valuable insights into how this molecule interacts with biological targets at an atomic level。 These computational studies can help predict potential side effects， metabolic pathways， and drug-drug interactions。

In conclusion， N-{^{_{CAS No. 1428366-62-4}}} represents a promising lead compound with unique structural features that make it attractive for further pharmaceutical development。 Its combination of heterocyclic scaffolds، functional groups like sulfonamides، trifluoromethyl groups， along with benzamides creates a rich chemical space for exploration。 Ongoing research efforts are focused on elucidating its mechanism of action， optimizing synthetic routes، evaluating pharmacokinetic properties， and assessing its potential therapeutic applications in areas such as inflammation modulation ， pain management ， or other diseases where such scaffolds have shown promise。 As our understanding of biological systems continues to evolve ， compounds like this one will play an increasingly important role in developing next-generation therapeutics。